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Compound of Interest

Compound Name: 2,4-Di-O-methyl-D-glucose

Cat. No.: B12701841 Get Quote

In-Depth Technical Guide: 2,4-Di-O-methyl-D-
glucose
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4-Di-O-methyl-D-glucose,

including its chemical properties, synthesis, and potential, though currently underexplored,

biological relevance. The information is intended to serve as a foundational resource for its

application in research and development.

Core Chemical and Physical Data
2,4-Di-O-methyl-D-glucose is a derivative of D-glucose in which the hydroxyl groups at

positions 2 and 4 are replaced by methoxy groups. This modification alters its chemical and

physical properties compared to the parent molecule.
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Property Value Source

CAS Number 19887-43-5 [1][2]

Molecular Formula C₈H₁₆O₆ [2]

Molecular Weight 208.21 g/mol [1][2]

IUPAC Name

(2R,3S,4R,5R)-3,5,6-

trihydroxy-2,4-

dimethoxyhexanal

[2]

Synthesis of 2,4-Di-O-methyl-D-glucose
The synthesis of 2,4-Di-O-methyl-D-glucose has been described in the scientific literature,

with early work dating back to the mid-20th century. The following is a generalized workflow

based on these classical methods. It is important to note that detailed, modern, step-by-step

protocols are not readily available in publicly accessible literature.

Experimental Workflow for Synthesis
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Caption: Generalized workflow for the synthesis of 2,4-Di-O-methyl-D-glucose.

Experimental Protocol
A classical synthesis approach involves the selective protection of hydroxyl groups, followed by

methylation and subsequent deprotection. One of the foundational methods was reported in the
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Journal of the American Chemical Society in 1955. This process can be summarized as

follows:

Protection: Starting with a suitable derivative of D-glucose, such as one with protecting

groups on the C1 and C6 hydroxyls, to prevent their reaction in the subsequent step.

Methylation: The partially protected glucose is then treated with a methylating agent, like

dimethyl sulfate, under basic conditions. This leads to the methylation of the free hydroxyl

groups at the C2 and C4 positions.

Deprotection: The protecting groups at C1 and C6 are removed to yield 2,4-Di-O-methyl-D-
glucose.

Purification: The final product is purified using techniques such as recrystallization or

chromatography.

For researchers looking to perform this synthesis, it is recommended to consult specialized

literature in carbohydrate chemistry for modern and detailed experimental conditions.

Biological Activity and Signaling Pathways
There is a scarcity of specific data in the current scientific literature regarding the biological

activity and involvement in signaling pathways of 2,4-Di-O-methyl-D-glucose. However, based

on the known effects of other methylated glucose analogs, some potential areas of research

can be hypothesized.

Methylation of hydroxyl groups on glucose can significantly alter its interaction with glucose

transporters and metabolic enzymes. For instance, some methylated glucose derivatives are

known to compete with glucose for transport into cells but are not subsequently metabolized,

thereby acting as inhibitors of glucose uptake and glycolysis.

Hypothetical Signaling Pathway Involvement
The diagram below illustrates the general pathway of glucose metabolism and indicates where

a methylated glucose analog like 2,4-Di-O-methyl-D-glucose might exert an effect, likely at

the level of glucose transport or the initial enzymatic steps of glycolysis.
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Caption: Potential interaction of 2,4-Di-O-methyl-D-glucose with the glucose transport

pathway.

Further research is required to elucidate the specific biological effects of 2,4-Di-O-methyl-D-
glucose. Its unique methylation pattern may confer novel properties relevant to drug

development, particularly in the context of metabolic disorders and oncology, where glucose

metabolism is often dysregulated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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